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Compound of Interest

Compound Name: Centalun

Cat. No.: B1668377

A Note on Data Availability: Centalun is a psycholeptic drug with hypnotic and sedative effects
developed in 1962 by Boehringer Ingelheim.[1] Due to the discontinuation of its clinical use and
the age of the primary research, comprehensive data from initial studies and clinical findings,
including detailed experimental protocols and extensive quantitative data, are not readily
available in contemporary scientific literature. The following guide is compiled from the limited
accessible information.

Overview and Mechanism of Action

Centalun was primarily utilized for sedation in various medical procedures, including surgery,
orthopedics, and gynecology.[1] Its sedative and hypnotic effects are mediated through its
action as an allosteric agonist of the GABAA receptor.[1]

GABAA Receptor Signaling Pathway

The binding of Centalun to a site on the GABAA receptor, distinct from the GABA binding site,
potentiates the effect of the inhibitory neurotransmitter GABA. This allosteric modulation
increases the influx of chloride ions into the neuron, leading to hyperpolarization of the cell
membrane and a reduction in neuronal excitability.
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Figure 1: Simplified signaling pathway of Centalun's action on the GABAA receptor.

Historical Clinical Applications

Initial clinical studies and applications of Centalun in the 1960s focused on its utility as a
sedative in various medical contexts.

Table 1: Summary of Early Clinical Applications for Centalun

Medical Field Application Reference
Pre- and postoperative
Surgery ] Monecke K (1964)
sedation
Orthopedics Sedative therapy Bruckschen E (1964)
Obstetrics & Gynecology Sedation for patients Gerlach W, Gerlach E (1964)

Psychic effect of sedatives
General Medicine under normal and stress Janke W, Glathe H (1964)

conditions

Experimental Protocols

Detailed experimental protocols from the original studies are not available in accessible
modern archives. The research from that era often lacks the standardized, detailed
methodology sections required by current scientific journals.
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General Experimental Workflow for Sedative Evaluation (Hypothetical)

The following diagram illustrates a generalized workflow that would have been typical for

evaluating a new sedative compound like Centalun during that period.
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Figure 2: A generalized workflow for the evaluation of a new sedative drug.
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Quantitative Data

Specific quantitative data from the initial studies, such as pharmacokinetic profiles, dose-
response curves, and precise efficacy measurements, are not detailed in the available
retrospective sources. The clinical reports from the 1960s were largely descriptive.

Regulatory Status

Despite its history of clinical use, Centalun was never incorporated into the Controlled
Substances Act (CSA) and therefore remains unregulated as a drug of abuse.[1] It is no longer
in clinical use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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